(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylhept-6-enoic acid

• IUPAC Name: (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methylhept-6-enoic acid
• InChI: InChI=1S/C23H25NO4/c1-3-4-9-14-23(2,21(25)26)24-22(27)28-15-20-18-12-7-5-10-16(18)17-11-6-8-13-19(17)20/h3,5-8,10-13,20H,1,4,9,14-15H2,2H3,(H,24,27)(H,25,26)/t23-/m1/s1
• InChI Key: MRJFPZWLOJOINV-HSZRJFAPSA-N
• Canonical SMILES: CC(CCCC=C)(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Isomeric SMILES: C[C@@](CCCC=C)(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C23H25NO4
• DSSTOX Substance ID: DTXSID90670478
• Molecular Weight: 379.4 g/mol
• CAS No.: 288617-77-6

Description

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylhept-6-enoic acid, also known as this compound, is a useful research compound. Its molecular formula is C23H25NO4 and its molecular weight is 379,45 g/mole. The purity is usually 95%.
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Scientific Research Applications

• A study by Mollica et al. (2012) describes a synthetic pathway to prepare asymmetrically protected 2,7-diaminosuberic acid using (acyloxy)alkoxy promoiety as a protecting group. This method includes the synthesis of a trans isomer of a compound related to (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylhept-6-enoic acid, highlighting its application in complex organic synthesis (Mollica et al., 2012).

• Ellmerer-Müller et al. (1998) reported the successful application of the Arndt-Eistert protocol to synthesize enantiomerically pure N-Fmoc-protected β-amino acids, starting from commercially available N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-protected α-amino acids. This demonstrates the compound's role in facilitating the production of β-amino acids, which are significant in peptide chemistry (Ellmerer-Müller et al., 1998).

• Šebesta and Seebach (2003) described the preparation of new N-Fmoc-protected β2-homoamino acids, where the Fmoc group is [(9H-fluoren-9-yl)methoxy]carbonyl. This study emphasizes the compound's utility in the synthesis of β-peptides, which have potential applications in drug development (Šebesta & Seebach, 2003).

• Gour et al. (2021) investigated the self-assembling properties of Fmoc-modified aliphatic amino acids, including a variant of the this compound. Their research contributes to understanding how modified amino acids can lead to novel self-assembled architectures with potential applications in nanotechnology and materials science (Gour et al., 2021).

Mechanism of Action

Target of Action

It is known that this compound is used as a building block for the synthesis of stapled peptides . Stapled peptides are designed to interact with a wide range of targets, including proteins and other cellular components, depending on their specific sequence and structure .

Mode of Action

The mode of action of ®-N-Fmoc-2-(4’-pentenyl)alanine involves its incorporation into peptide sequences during synthesis . The compound contains a reactive alkenyl side chain that can be used to form a “staple” via ring-closing metathesis . This staple helps to stabilize the peptide’s secondary structure, enhancing its ability to interact with its target .

Biochemical Pathways

The specific biochemical pathways affected by ®-N-Fmoc-2-(4’-pentenyl)alanine depend on the nature of the stapled peptides in which it is incorporated . Stapled peptides can be designed to modulate a variety of biochemical pathways by interacting with key proteins or other cellular components .

Pharmacokinetics

It is known that stapled peptides, which can be synthesized using this compound, often exhibit improved stability, cell penetration, and target affinity . These properties can enhance the bioavailability of the peptides, allowing them to reach their targets more effectively .

Result of Action

The molecular and cellular effects of ®-N-Fmoc-2-(4’-pentenyl)alanine are determined by the specific stapled peptides in which it is incorporated . These peptides can have a wide range of effects, from modulating protein-protein interactions to altering cellular signaling pathways .

Action Environment

The action, efficacy, and stability of ®-N-Fmoc-2-(4’-pentenyl)alanine, as part of a stapled peptide, can be influenced by various environmental factors . These may include the presence of other biomolecules, pH, temperature, and the specific cellular or tissue environment . The design of stapled peptides often takes these factors into account to optimize their performance .

Biochemical Analysis

Biochemical Properties

The ®-N-Fmoc-2-(4’-pentenyl)alanine plays a crucial role in biochemical reactions. It is used as a coupling agent in peptide synthesis . The compound interacts with various enzymes and proteins during the synthesis process. The nature of these interactions is primarily through the formation of peptide bonds, which are crucial for the structure and function of proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of ®-N-Fmoc-2-(4’-pentenyl)alanine can change over time. The compound is stable at room temperature and has a long shelf-life . It is also stable in aqueous washing operations, making it suitable for long-term use in in vitro studies .